Beta-defensin 5 precursor

Specification

Introduction

Molecular Structure and Characteristics

Amino Acid Sequence

The mature form of human beta-defensin 5 has the following amino acid sequence:
"GLDFSQPFPS GEFAVCESCK LGRGKCRKEC LENEKPDGNC RLNFLCCRQR I"

This sequence encompasses residues 28-78 of the full precursor protein and contains the characteristic six-cysteine motif essential for the formation of the three intramolecular disulfide bonds typical of beta-defensins.

Structural Features

Beta-defensin 5 exhibits several key structural characteristics:

• A beta-sheet-rich conformation stabilized by three intramolecular disulfide bonds formed between six conserved cysteine residues

• The specific pattern of disulfide bonding that distinguishes beta-defensins from alpha-defensins

• A molecular weight of approximately 5.5 kDa for the mature peptide

• A net positive charge that facilitates interaction with negatively charged microbial membranes

This three-dimensional structure is critical for the peptide's antimicrobial and immunomodulatory functions.

Processing of Beta-defensin 5 Precursor

Comparison with Other Defensin Precursors

The processing of beta-defensin precursors differs significantly from that of alpha-defensins:

Feature	Alpha-defensin Precursors	Beta-defensin 5 Precursor
Pro-domain length	Longer amino-terminal pro-region	Very short amino-terminal extensions
Activity of precursor	Most require processing for activation	Possesses antimicrobial activity in precursor form
Primary processing site	Junction between pro-segment and mature peptide	Cleavage of signal sequence
Processing enzymes	MMP-7 (for cryptdins), trypsin (for HD-5)	Not specifically established for BD-5
Effect of processing	Significant increase in antimicrobial activity	May modify but not necessarily required for activity

Biological Functions

Immunomodulatory Properties

Beta-defensins are expressed on certain leukocytes and at epithelial surfaces, positioning them strategically at host-microbe interfaces. This localization allows them to function effectively as first-line defense molecules while also recruiting additional immune components.

Expression and Distribution

Regulation of Expression

The expression of beta-defensins can be constitutive or inducible, depending on the specific defensin and the tissue involved. Inducible expression often occurs in response to:

• Microbial components (pathogen-associated molecular patterns)

• Inflammatory cytokines

• Tissue injury

Research Tools and Applications

Detection and Quantification Methods

Several research tools are available for studying beta-defensin 5:

• Anti-Human BD-5-specific antibody: Purified by affinity chromatography employing an immobilized Human BD-5 matrix

• Recombinant Human Beta-defensin 5 protein: Available with His tags, expressed in systems like Escherichia coli, with greater than 95% purity as determined by SDS-PAGE

These tools enable various methods for detecting and quantifying BD-5:

• Sandwich ELISA: Using anti-Human BD-5 antibody (0.5-2.0 μg/mL) in conjunction with biotinylated anti-Human BD-5 allows detection of at least 0.2-0.4 ng/well of recombinant Human BD-5

• Western Blot: Anti-BD-5 antibody can be used at a concentration of 0.1-0.2 μg/mL, with a detection limit for recombinant BD-5 of 1.5-3.0 ng/lane under either reducing or non-reducing conditions

Experimental Applications

Recombinant beta-defensin 5 proteins and antibodies facilitate various experimental approaches:

• Functional studies of antimicrobial activity

• Investigation of immunomodulatory properties

• Expression analysis in different tissues and disease states

• Structure-function relationship studies

For example, gel overlay antibacterial assays have been employed to assess the antimicrobial activity of defensin peptides after various processing events.